4-(4-Fluorophenoxy)-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline

• IUPAC Name: 4-(4-fluorophenoxy)-2-[(4-methylphenyl)methylsulfonyl]-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C22H21FN2O3S/c1-15-6-8-16(9-7-15)14-29(26,27)22-24-20-5-3-2-4-19(20)21(25-22)28-18-12-10-17(23)11-13-18/h6-13H,2-5,14H2,1H3
• InChI Key: LOIQTOICJOPRDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=NC3=C(CCCC3)C(=N2)OC4=CC=C(C=C4)F
• Molecular Formula: C22H21FN2O3S
• Molecular Weight: 412.5 g/mol

Description

4-(4-Fluorophenoxy)-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a tetrahydroquinazoline derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 4-(4-Fluorophenoxy)-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline is not fully understood. However, it has been suggested that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been reported to have low toxicity and good bioavailability. Additionally, it has been found to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Fluorophenoxy)-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline in lab experiments include its potential anticancer activity, low toxicity, and good bioavailability. However, its limitations include the need for further studies to fully understand its mechanism of action and its potential side effects.

Future Directions

There are several future directions for research on 4-(4-Fluorophenoxy)-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline. These include:
1. Studying its potential applications in the treatment of other diseases such as fungal and bacterial infections.
2. Investigating its mechanism of action to fully understand how it inhibits the growth of cancer cells.
3. Developing more potent derivatives of this compound with improved anticancer activity.
4. Conducting clinical trials to evaluate its safety and efficacy in humans.
Conclusion:
In conclusion, 4-(4-Fluorophenoxy)-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline is a promising compound with potential applications in various fields of scientific research. Its potential anticancer activity, low toxicity, and good bioavailability make it an attractive candidate for further studies. However, more research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

This compound has shown potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and cancer research. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been found to have antifungal and antibacterial properties.